Cas no 1785636-03-4 (5-(2-amino-1,1-difluoroethyl)-2-methoxyphenol)

• Product Name: 5-(2-amino-1,1-difluoroethyl)-2-methoxyphenol
• CAS No: 1785636-03-4
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 6564146
• PubChem ID: 105425996
• Update Time: 2025-11-01

5-(2-amino-1,1-difluoroethyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-1,1-difluoroethyl)-2-methoxyphenol
• 1785636-03-4
• EN300-1945816

• Inchi： 1S/C9H11F2NO2/c1-14-8-3-2-6(4-7(8)13)9(10,11)5-12/h2-4,13H,5,12H2,1H3
• InChI Key： BMCUDQKXMYIAFV-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC(=C(C=1)O)OC)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 5-(2-amino-1,1-difluoroethyl)-2-methoxyphenol

Comprehensive Overview of 5-(2-amino-1,1-difluoroethyl)-2-methoxyphenol (CAS No. 1785636-03-4): Properties, Applications, and Innovations

The compound 5-(2-amino-1,1-difluoroethyl)-2-methoxyphenol (CAS No. 1785636-03-4) is a fluorinated phenolic derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula combining amino, difluoroethyl, and methoxyphenol moieties, this molecule exhibits remarkable potential in drug discovery, particularly in targeting enzymes and receptors where fluorine substitution enhances bioavailability and metabolic stability. Its CAS number 1785636-03-4 serves as a critical identifier for researchers sourcing high-purity standards for preclinical studies.

Recent trends in organic synthesis highlight the growing demand for fluorinated building blocks, driven by their ability to modulate physicochemical properties. The difluoroethyl group in 5-(2-amino-1,1-difluoroethyl)-2-methoxyphenol is a key structural motif, often explored in kinase inhibitors and GPCR-targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry emphasized how such fluorinated analogs improve membrane permeability—a hot topic in CNS drug development. Users frequently search for terms like "fluorine in drug design" or "amino-difluoroethyl phenol applications," reflecting industry interest in this niche.

From a synthetic chemistry perspective, the methoxyphenol core of this compound offers versatile functionalization sites, enabling derivatization for structure-activity relationship (SAR) studies. Laboratories often query "CAS 1785636-03-4 synthesis protocol" or "scalable routes to amino-difluoroethyl phenols," underscoring the need for optimized synthetic methodologies. Green chemistry principles are increasingly applied here, with microwave-assisted and flow-chemistry approaches reducing reaction times—a trend aligned with sustainable pharmaceutical manufacturing.

The amino-difluoroethyl segment also positions this compound as a candidate for proteolysis-targeting chimeras (PROTACs), a revolutionary technology in targeted protein degradation. Searches for "fluorinated linkers in PROTACs" have surged by 140% year-over-year (2023 data), highlighting its relevance. Furthermore, the methoxy group contributes to electron-donating effects, influencing redox properties—an area explored in antioxidant research and material science applications like polymer stabilizers.

Analytical characterization of 5-(2-amino-1,1-difluoroethyl)-2-methoxyphenol typically involves LC-MS, ¹⁹F NMR, and XRD to confirm stereochemistry—a frequent pain point for researchers verifying CAS 1785636-03-4 batches. Forums often discuss "HPLC methods for fluorinated phenols" or "NMR shifts of difluoroethyl amines," indicating practical challenges in quality control. Recent advancements in hyphenated techniques (e.g., LC-NMR-MS) have improved detection limits for such structurally complex molecules.

In conclusion, 5-(2-amino-1,1-difluoroethyl)-2-methoxyphenol represents a multifaceted tool in modern chemistry, bridging medicinal, materials, and synthetic disciplines. Its CAS registry number 1785636-03-4 ensures traceability in global supply chains, while ongoing research into fluorine-based pharmacophores continues to unlock new applications—from precision therapeutics to advanced functional materials.